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Compound of Interest

Compound Name: Milademetan tosylate hydrate

Cat. No.: B612073 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, immediate safety and logistical

information for the proper disposal of Milademetan tosylate hydrate, a specific and orally

active MDM2 inhibitor used in cancer research.[1][2][3] Adherence to these procedures is vital

to mitigate risks to personnel and the environment.

Hazard Summary
Milademetan tosylate hydrate presents several hazards that must be considered during

handling and disposal.[4] A summary of its classification under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS) is provided in the table below.[4]

Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects
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The primary directive for the disposal of Milademetan tosylate hydrate is to prevent its

release into the environment.[4] This is due to its high toxicity to aquatic organisms.[4] The

recommended procedure is to dispose of the compound and its container at an approved

waste disposal plant.[4]

Step-by-Step Disposal Workflow:

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including safety glasses, gloves, and a lab coat.

Containment: Should a spill occur, it is crucial to collect the spillage.[4] Avoid washing the

substance down the drain.

Waste Collection:

Solid Waste: Collect unadulterated or spilled solid Milademetan tosylate hydrate in a

clearly labeled, sealed container.

Contaminated Materials: Any materials used for cleaning spills (e.g., absorbent pads,

wipes) should also be placed in a sealed, labeled hazardous waste container.

Unused Product: Unwanted or expired Milademetan tosylate hydrate should remain in

its original or a suitable, labeled container.

Waste Segregation: Store the waste container in a designated, secure area for hazardous

chemical waste, away from incompatible materials such as strong acids/alkalis and strong

oxidizing/reducing agents.[4]

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed and approved waste disposal company. Adhere to all local, state, and

federal regulations for chemical waste disposal.
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Caption: Workflow for the safe disposal of Milademetan tosylate hydrate.

First Aid Measures
In the event of accidental exposure, follow these first aid procedures:[4]
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If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

[4]

Eye Contact: Remove contact lenses if present and easy to do. Immediately flush eyes with

large amounts of water. Seek prompt medical attention.[4]

Skin Contact: Thoroughly rinse the affected skin with water. Remove contaminated clothing

and shoes and consult a physician.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

Avoid mouth-to-mouth resuscitation.[4]

By adhering to these safety protocols and disposal procedures, laboratory professionals can

handle Milademetan tosylate hydrate responsibly, ensuring both personal safety and

environmental protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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